Cas no 898451-40-6 (N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide
• CAS No: 898451-40-6
• MF: C₂₀H₂₇N₃O₂S
• MW: 373.512283563614
• CID: 5483237
• PubChem ID: 16810756
• Update Time: 2025-06-08

N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1733086
• HMS3002I23
• SMR000812263
• MLS001237120
• F2672-0251
• 898451-40-6
• N-(2-(4-methylpiperazin-1-yl)-2-(p-tolyl)ethyl)benzenesulfonamide
• N-[2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzenesulfonamide
• AKOS024669261
• N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide

• Inchi： 1S/C20H27N3O2S/c1-17-8-10-18(11-9-17)20(23-14-12-22(2)13-15-23)16-21-26(24,25)19-6-4-3-5-7-19/h3-11,20-21H,12-16H2,1-2H3
• InChI Key： WAAOWWKXNDVTIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC(C1C=CC(C)=CC=1)N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 373.18239829g/mol
• Monoisotopic Mass: 373.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Additional information on N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide

N-2-(4-Methylphenyl)-2-(4-Methylpiperazin-1-yl)Ethylbenzenesulfonamide: A Comprehensive Overview

The compound with CAS No. 898451-40-6, commonly referred to as N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzenesulfonamide group with a substituted piperazine moiety. The presence of these functional groups makes it a versatile compound, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of benzenesulfonamides in drug design, particularly due to their ability to act as bioisosteres for sulfonamides. This class of compounds is known for their stability and ability to modulate enzyme activity, making them valuable in the development of therapeutic agents. The piperazine ring in this compound adds further complexity, as it is a known bioactive structure that can enhance the molecule's pharmacokinetic properties. Piperazine derivatives are frequently used in the creation of antipsychotic, anticonvulsant, and anticancer agents, underscoring the potential versatility of this compound.

One of the most intriguing aspects of N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide is its ability to engage in multiple modes of interaction within biological systems. For instance, the sulfonamide group can act as a hydrogen bond donor or acceptor, while the methyl substituents on both the phenyl and piperazine rings can influence the molecule's lipophilicity and solubility. These properties are crucial for determining the compound's bioavailability and efficacy in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. For example, molecular docking studies have revealed that N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide has a high affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential role in treating conditions mediated by these receptors. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, shedding light on its reactivity and stability under various conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the benzenesulfonamide precursor, followed by nucleophilic substitution to introduce the piperazine moiety. The use of microwave-assisted synthesis has been shown to significantly accelerate this process while maintaining high yields and purity levels.

In terms of applications, N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide holds promise in several therapeutic areas. Its ability to inhibit certain kinase enzymes makes it a potential candidate for anticancer drug development. Furthermore, its interaction with ion channels suggests its utility in treating neurological disorders such as epilepsy and Parkinson's disease.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has demonstrated that under aerobic conditions, N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide undergoes hydrolysis to form less complex intermediates, which are subsequently mineralized by microbial activity. This information is critical for ensuring sustainable practices during large-scale production and disposal.

In conclusion, N-2-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)ethylbenzenesulfonamide (CAS No. 898451-40-6) represents a fascinating example of how structural complexity can translate into functional diversity. With ongoing advancements in chemical synthesis and computational modeling, this compound continues to be a subject of intense research interest across multiple disciplines.